Cas no 32357-83-8 (1-pentoxyhexane)

1-pentoxyhexane structure
1-pentoxyhexane structure
Product Name:1-pentoxyhexane
CAS No:32357-83-8
MF:C11H24O
MW:172.307663917542
CID:318499
PubChem ID:36108
Update Time:2025-04-19

1-pentoxyhexane Chemical and Physical Properties

Names and Identifiers

    • 1-pentoxyhexane
    • 6-oxadodecane
    • Hexane, 1-(pentyloxy)-
    • Hexyl pentyl ether
    • 1-(PENTYLOXY)HEXANE
    • 1-(Pentyloxy)hexane #
    • 32357-83-8
    • amyl hexylate
    • Ether, hexyl pentyl
    • DTXSID6067674
    • ABMGECRLBPHGSD-UHFFFAOYSA-N
    • SCHEMBL198358
    • Inchi: 1S/C11H24O/c1-3-5-7-9-11-12-10-8-6-4-2/h3-11H2,1-2H3
    • InChI Key: ABMGECRLBPHGSD-UHFFFAOYSA-N
    • SMILES: O(CCCCC)CCCCCC

Computed Properties

  • Exact Mass: 172.18282
  • Monoisotopic Mass: 172.182715
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 9
  • Complexity: 71.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • XLogP3: 4.2

Experimental Properties

  • Density: 0.795
  • Boiling Point: 204.1°C at 760 mmHg
  • Flash Point: 66.7°C
  • Refractive Index: 1.419
  • PSA: 9.23
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